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Clinical Outcomes and Comparative Data

The table below summarizes key efficacy and safety findings for C/T from recent studies.

. Findings for Ceftolozane- .
Metric Comparative Context
Tazobactam (CIT)

Overall Clinical 73.3% reduction in clinical failure Significantly lower vs. Best Alternative
Failure for MDR/XDR P. aeruginosa LRTI Therapy (BAT) [1]
(Composite) [1]
Mortality (All- Meta-analysis: Significant Superior to C/T monotherapy for severe
cause) reduction with C/T combination infections [2]

therapy (OR: 0.31, 95% CI: 0.10-

0.97) [2]
Microbiological cUTI in Pediatrics: 84.5% at Test Similar to meropenem (87.5%) [3]
Eradication of Cure (TOC) [3]
Adverse Event Most common AEs: headache Favorable and comparable to meropenem;
(AE) Profile (5.8%), constipation (3.9%), lower nephrotoxicity risk vs.

hypertension (3%), nausea (2.8%), polymyxins/aminoglycosides [1]
diarrhea (1.9%) [4]
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. Findings for Ceftolozane- .
Metric Comparative Context

Tazobactam (CIT)

Resistance & Susceptibility varies geographically  Highlights importance of local
Utility (e.g., 37.9% in Singaporean susceptibility testing; limited empirical use
carbapenem-nonsusceptible P. in high-resistance settings [5]

aeruginosa isolates) [5]

Detailed Experimental Protocols and Data Sources

The quantitative data in the summary table is derived from rigorous clinical studies. Here are the detailed

methodologies for the key experiments cited.

Retrospective Comparative Effectiveness Study [1]

This study compared C/T versus Best Alternative Therapy (BAT) for lower respiratory tract infections
(LRTI) caused by Multidrug-Resistant (MDR) or Extensively Drug-Resistant (XDR) Pseudomonas

aeruginosa.

e Study Design: Multicenter, retrospective, observational cohort study.
e Population: Adult patients with LRTI (HABP/VABP) caused by MDR/XDR P. aeruginosa.
o Cohorts: C/T treatment group (n=118) vs. BAT group (n=88). BAT included traditional beta-
lactams, aminoglycosides, and/or polymyxins.
¢ Primary Outcome: Composite clinical failure (defined as 30-day all-cause mortality and/or an
adverse drug reaction).
¢ Key Methodology:
o Data Collection: Retrospective data extraction from electronic medical records.
o Definitions: MDR/XDR defined by standardized criteria. LRTI diagnosed per CDC/NHSN
definitions.
o Analysis: Multivariable logistic regression was used to adjust for confounders (e.g., the C/T
group had more XDR infections and VABP cases).
e Core Finding: After adjustment, C/T treatment was independently associated with a 73.3% reduction
in clinical failure compared to BAT.

Systematic Review & Meta-Analysis on Combination Therapy [2]
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This

analysis evaluated whether combining C/T with another antibiotic improved outcomes over C/T

monotherapy for severe Gram-negative infections.

Study Design: Systematic review and meta-analysis of clinical studies (PROSPERO
CRD42019134099).
Literature Search: Comprehensive search of PubMed, EMBASE, and Cochrane Central until
November 2020.
Inclusion Criteria: Randomized trials and non-randomized studies with a control group, published in
English.
Population & Intervention: Patients with confirmed bacterial infection treated with C/T combination
therapy vs. C/T monotherapy.
Outcomes:

o Primary: All-cause mortality.

o Secondary: Clinical improvement and microbiological cure.
Key Methodology:

o Data Synthesis: Qualitative synthesis and random-effects meta-analysis.

o Quality Assessment: Methodological quality of included studies assessed using the

Newcastle-Ottawa Scale (NOS).

Core Finding: The meta-analysis of four studies showed a significant reduction in all-cause mortality
with combination therapy (Odds Ratio: 0.31, 95% CI: 0.10-0.97).

Pediatric Phase 2 Randomized Controlled Trial [3]

This

trial evaluated the safety and efficacy of C/T versus meropenem in a pediatric population with

complicated urinary tract infections (cUTTI).

Study Design: Phase 2, randomized, double-blind study.
Population: Pediatric participants (birth to <18 years) with cUTI/pyelonephritis.
o Cohorts: C/T (n=71) vs. meropenem (n=24) in the microbiologic modified intent-to-treat
(mMITT) population.
Primary Objective: Safety and tolerability.
Key Secondary Endpoints: Clinical cure and microbiologic eradication rates at End of Treatment
(EOT) and Test of Cure (TOC) visits.
Key Methodology:
o Dosing: C/T and meropenem were administered intravenously every 8 hours, with age-
adjusted pediatric dosing for C/T.
o Assessment: Clinical and microbiologic responses were rigorously assessed at predefined
time points.
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e Core Finding: C/T demonstrated a favorable safety profile and high rates of microbiologic eradication
(84.5% at TOC) that were similar to meropenem (87.5%).

Visualizing Clinical Outcomes and Resistance

To help visualize the comparative clinical outcomes and the primary mechanism of C/T resistance discussed

in the studies, the following diagrams are provided.

Treatment Outcomes for Resistant Infections

Clinical Outcomes: C/T vs. Alternatives (Ceftolozane/Tazobactam) @est Alternative Therapy (BATD C/T Monotherapy C/T Combination Therapy

69% REDUCTION

0,
73% REDUCTION (OR 0.31)

Higher Risk

Clinical Failure
(Composite Outcome)

All-Cause Mortality

Click to download full resolution via product page

Diagram 1: Comparative Clinical Outcomes Summary. This figure synthesizes key findings: C/T significantly
reduces clinical failure compared to Best Alternative Therapy for MDR/XDR P. aeruginosa LRTI [1], and
C/T combination therapy is associated with significantly lower mortality compared to C/T monotherapy for

severe infections [2]. OR = Odds Ratio.
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Resistance Pathway in P. aeruginosa
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Diagram 2: Primary Resistance Mechanism to C/T. A key driver of C/T resistance in Pseudomonas
aeruginosa, particularly among high-risk clones, is the production of metallo-f-lactamases (MBLs) [5].
These enzymes hydrolyze and inactivate the ceftolozane molecule. Tazobactam, while effective against many

Class A and C [-lactamases, does not inhibit MBLs, leading to treatment failure if these enzymes are present.

Key Analysis Summary

For researchers and drug development professionals, the evidence supports several critical conclusions:

e Superior Efficacy in Resistant Infections: C/T demonstrates a significant advantage over
traditional alternative therapies for managing MDR/XDR P. aeruginosa LRTI, a scenario with high
unmet medical need [6] [1].

e Strategic Use of Combination Therapy: For the most severe infections, the evidence suggests a
mortality benefit when C/T is used in combination with another agent, guiding optimal therapeutic
strategies [2].

¢ The Resistance Imperative: The utility of C/T is heavily influenced by local molecular epidemiology.
Its empirical use is compromised in regions with a high prevalence of metallo-p-lactamases,
underscoring the need for rapid diagnostics and antimicrobial stewardship [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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